Cas no 894066-73-0 (2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

2-{6-(Furan-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is a heterocyclic compound featuring a fused triazolopyridazine core with a furan substituent and a thioether-linked acetamide group. Its structural complexity suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the electron-rich furan ring and the sterically hindered trimethylphenyl moiety may enhance binding selectivity and metabolic stability. The compound’s sulfur bridge offers flexibility for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthesis route and purity profile support its use in high-throughput screening and structure-activity relationship studies.
2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide structure
894066-73-0 structure
Product Name:2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
CAS No:894066-73-0
MF:C20H19N5O2S
MW:393.462162256241
CID:6065616
PubChem ID:7531761
Update Time:2025-05-21

2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
    • Acetamide, 2-[[6-(2-furanyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-(2,4,6-trimethylphenyl)-
    • 2-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
    • 2-{[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
    • 894066-73-0
    • F2507-0019
    • 2-((6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-mesitylacetamide
    • AKOS024654174
    • Inchi: 1S/C20H19N5O2S/c1-12-9-13(2)19(14(3)10-12)21-18(26)11-28-20-23-22-17-7-6-15(24-25(17)20)16-5-4-8-27-16/h4-10H,11H2,1-3H3,(H,21,26)
    • InChI Key: WCXABUCSEAOWEA-UHFFFAOYSA-N
    • SMILES: C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CO1)=N2

Computed Properties

  • Exact Mass: 393.12594604g/mol
  • Monoisotopic Mass: 393.12594604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • pka: 12.84±0.70(Predicted)

2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Pricemore >>

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Additional information on 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Comprehensive Overview of 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 894066-73-0)

2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, with the CAS number 894066-73-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of triazolopyridazine derivatives, which are known for their diverse biological activities. The presence of a furan ring and a trimethylphenyl group in its structure enhances its potential for applications in drug discovery and material science.

The molecular structure of 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is characterized by a triazolopyridazine core linked to a furan moiety and an acetamide group. This unique arrangement contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

One of the key advantages of CAS 894066-73-0 is its versatility in chemical modifications. The sulfanyl group and the acetamide functionality provide multiple sites for further derivatization, enabling the development of novel compounds with enhanced properties. This feature aligns with the current trend in fragment-based drug design, where small molecules are optimized for specific biological targets.

In the pharmaceutical industry, 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is being explored for its potential in treating neurodegenerative disorders and metabolic diseases. Recent studies suggest that its ability to modulate enzyme activity could pave the way for new therapeutic strategies. Additionally, its low toxicity profile makes it a promising candidate for preclinical development.

The agrochemical sector is also investigating the applications of CAS 894066-73-0. Its structural features suggest potential as a plant growth regulator or pesticide, addressing the need for sustainable agricultural solutions. With the increasing focus on green chemistry, this compound's eco-friendly attributes are particularly appealing.

From a market perspective, the demand for triazolopyridazine derivatives like 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide is expected to rise, driven by advancements in precision medicine and sustainable agriculture. Researchers and manufacturers are actively seeking reliable suppliers of high-purity CAS 894066-73-0 to support their R&D efforts.

In summary, 2-{6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 894066-73-0) represents a cutting-edge compound with broad potential in both pharmaceutical and agrochemical fields. Its unique structure, combined with its biological activity and chemical versatility, positions it as a valuable asset for future innovations. As research continues to uncover its full capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.

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